Cas no 581798-38-1 (N-butyl-2,6-difluoroaniline)

• Product Name: N-butyl-2,6-difluoroaniline
• CAS No: 581798-38-1
• MF: C₁₀H₁₃F₂N
• MW: 185.21372961998
• CID: 3361511
• PubChem ID: 12045723
• Update Time: 2025-07-19

N-butyl-2,6-difluoroaniline Chemical and Physical Properties

Names and Identifiers

• BENZENAMINE, N-BUTYL-2,6-DIFLUORO-
• N-butyl-2,6-difluoroaniline
• CS-0304341
• 581798-38-1
• AKOS009049085
• EN300-165659

• Inchi： 1S/C10H13F2N/c1-2-3-7-13-10-8(11)5-4-6-9(10)12/h4-6,13H,2-3,7H2,1H3
• InChI Key： ZQLAEBUCKACRGN-UHFFFAOYSA-N
• SMILES： C1(NCCCC)=C(F)C=CC=C1F

Computed Properties

• Exact Mass: 185.10160574Da
• Monoisotopic Mass: 185.10160574Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12Ų

Additional information on N-butyl-2,6-difluoroaniline

Professional Introduction to N-butyl-2,6-difluoroaniline (CAS No: 581798-38-1)

N-butyl-2,6-difluoroaniline, a compound with the chemical identifier CAS No: 581798-38-1, represents a significant advancement in the realm of specialty chemicals and pharmaceutical intermediates. This organofluorine derivative has garnered considerable attention due to its unique structural properties and potential applications in various scientific domains.

The molecular structure of N-butyl-2,6-difluoroaniline consists of a butyl group attached to a benzene ring that is substituted with two fluorine atoms at the 2 and 6 positions. This arrangement imparts distinct electronic and steric characteristics to the molecule, making it a versatile building block for synthetic chemistry. The presence of fluorine atoms enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug design and development.

In recent years, the pharmaceutical industry has witnessed a surge in the use of fluorinated aromatic compounds due to their ability to improve drug efficacy and pharmacokinetic profiles. N-butyl-2,6-difluoroaniline has been explored as an intermediate in the synthesis of novel therapeutic agents targeting various diseases. Its incorporation into drug molecules can lead to enhanced binding affinity, reduced metabolic degradation, and improved bioavailability.

One of the most compelling applications of N-butyl-2,6-difluoroaniline is in the development of anticancer agents. Fluorinated anilines have shown promise in inhibiting key enzymes involved in tumor growth and proliferation. For instance, research has demonstrated that derivatives of this compound can selectively target tyrosine kinases, which are overexpressed in many cancer cell lines. This selective toxicity makes N-butyl-2,6-difluoroaniline a valuable candidate for further investigation in oncology research.

Furthermore, the compound has found utility in materials science and electronics. The electron-withdrawing nature of fluorine atoms enhances the conductive properties of organic semiconductors, making N-butyl-2,6-difluoroaniline a potential component in organic field-effect transistors (OFETs) and other electronic devices. Its ability to form stable radicals also makes it useful in polymer chemistry, where it can act as a stabilizer or cross-linking agent.

The synthesis of N-butyl-2,6-difluoroaniline involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations, have been employed to achieve high yields and purity. These techniques not only ensure the quality of the final product but also minimize waste generation, aligning with green chemistry principles.

Recent studies have also highlighted the role of N-butyl-2,6-difluoroaniline in medicinal chemistry beyond its applications as an intermediate. Researchers have discovered that it can serve as a scaffold for designing molecules with enhanced pharmacological properties. By modifying its structure through functional group interconversion or heterocyclic ring formation, new derivatives with improved therapeutic profiles can be generated.

The safety profile of N-butyl-2,6-difluoroaniline is another critical aspect that has been thoroughly evaluated. Extensive toxicological studies have been conducted to assess its acute and chronic effects on living organisms. These studies have demonstrated that the compound exhibits low toxicity when used under controlled conditions, making it suitable for industrial and laboratory applications.

In conclusion, N-butyl-2,6-difluoroaniline (CAS No: 581798-38-1) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features make it an invaluable tool for pharmaceutical researchers seeking to develop novel therapeutics, while its properties also make it useful in materials science and electronics. As research continues to uncover new possibilities for this compound, its significance is expected to grow even further.